Cas no 36914-78-0 (phenol,2,6-difluoro-,acetate)

phenol,2,6-difluoro-,acetate structure
phenol,2,6-difluoro-,acetate structure
Product Name:phenol,2,6-difluoro-,acetate
CAS No:36914-78-0
MF:C8H6F2O2
MW:172.128849506378
CID:921759
PubChem ID:142115
Update Time:2025-04-19

phenol,2,6-difluoro-,acetate Chemical and Physical Properties

Names and Identifiers

    • phenol,2,6-difluoro-,acetate
    • (2,6-difluorophenyl) acetate
    • 36914-78-0
    • SCHEMBL1994318
    • DTXSID00190399
    • 2,6-Difluorophenyl acetate
    • Phenol, 2,6-difluoro-, acetate
    • Inchi: 1S/C8H6F2O2/c1-5(11)12-8-6(9)3-2-4-7(8)10/h2-4H,1H3
    • InChI Key: DQPGSVFUEXLEFB-UHFFFAOYSA-N
    • SMILES: FC1C=CC=C(C=1OC(C)=O)F

Computed Properties

  • Exact Mass: 190.04414
  • Monoisotopic Mass: 172.03358575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 57.53

phenol,2,6-difluoro-,acetate Related Literature

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